N-((1r,3r,5r,7r)-adamantan-2-yl)-2-(4-benzylpiperazin-1-yl)acetamide hydrochloride

• IUPAC Name: N-(2-adamantyl)-2-(4-benzylpiperazin-1-yl)acetamide;hydrochloride
• InChI: InChI=1S/C23H33N3O.ClH/c27-22(24-23-20-11-18-10-19(13-20)14-21(23)12-18)16-26-8-6-25(7-9-26)15-17-4-2-1-3-5-17;/h1-5,18-21,23H,6-16H2,(H,24,27);1H
• InChI Key: JZSNAKLJMNXIMC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC(=O)NC3C4CC5CC(C4)CC3C5.Cl
• Molecular Formula: C23H34ClN3O
• Molecular Weight: 404.0 g/mol

Description

N-((1r,3r,5r,7r)-adamantan-2-yl)-2-(4-benzylpiperazin-1-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C23H34ClN3O and its molecular weight is 404. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

Adamantane derivatives have shown promising antimicrobial and anti-proliferative activities. For instance, the synthesis of novel adamantane-containing compounds has been explored for their potential in treating microbial infections and cancer. These compounds have been tested against various bacteria and yeast-like fungi, showing broad-spectrum antibacterial activities and effectiveness against Candida albicans. Additionally, some derivatives displayed significant anti-proliferative activity against human tumor cell lines, highlighting their potential in cancer therapy (Al-Mutairi et al., 2019).

Hypoglycemic Activities

Adamantane-isothiourea hybrid derivatives have been investigated for their in vitro antimicrobial activity and in vivo hypoglycemic activities. These compounds showed potent broad-spectrum antibacterial activity and were effective in reducing serum glucose levels in diabetic rats, suggesting their potential as treatments for diabetes (Al-Wahaibi et al., 2017).

Antiviral and Anti-Parkinson's Disease Applications

N-(1-Adamantyl)acetamide and its derivatives are starting compounds in synthesizing biologically active aminoadamantanes. These compounds possess antimicrobial and antiviral activity and are used in treating influenza, herpes, pneumonia, and Parkinson’s disease (Khusnutdinov et al., 2011).

Pharmaceutical Applications and Stability Studies

The stability and pharmaceutical applications of adamantane derivatives have been explored, including their local reactive properties, adsorption behavior, and potential as pharmaceutical agents. These studies offer insights into the compounds' stability, which is crucial for their practical applications in medicine (Al-Ghulikah et al., 2021).

Antitubercular Activity

Adamantylacetamide hybrids have been designed and evaluated for their antitubercular activity against Mycobacterium tuberculosis, showcasing their potential in treating tuberculosis. These studies highlight the synthesis and application of these compounds in addressing bacterial infections (Addla et al., 2014).